Cas no 1361490-00-7 (4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl)

• Product Name: 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl
• CAS No: 1361490-00-7
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4992871
• Update Time: 2025-10-28

4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3F/c1-7-6-8(2-5-11(7)17)9-3-4-10(14)13(16)12(9)15/h2-6H,1H3
• InChI Key： JBWRKSGCLLQPEC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=C(C)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl

Exploring the Properties and Applications of 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl (CAS No. 1361490-00-7)

4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl (CAS No. 1361490-00-7) is a halogenated biphenyl compound that has garnered attention in both academic and industrial research due to its unique structural and chemical properties. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are known for their stability and versatility in various applications. The presence of fluorine and methyl groups in this particular derivative enhances its reactivity and potential utility in specialized fields.

The molecular structure of 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl features a biphenyl backbone substituted with fluorine, methyl, and chlorine atoms at specific positions. This arrangement influences its physical and chemical characteristics, such as melting point, solubility, and thermal stability. Researchers often investigate such compounds for their potential in material science, pharmaceutical intermediates, and organic synthesis. The compound's stability under various conditions makes it a candidate for high-performance applications.

One of the most searched questions about 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl revolves around its synthesis and purification methods. The compound is typically synthesized through cross-coupling reactions involving halogenated precursors, followed by careful purification to achieve high yields. Advanced techniques like HPLC and NMR spectroscopy are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements of research and industrial applications.

In the context of environmental science, the degradation pathways of 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl are a topic of interest. While traditional PCBs are known for their persistence in the environment, the introduction of fluorine and methyl groups may alter its biodegradability. Studies are ongoing to evaluate its environmental impact and explore sustainable disposal methods. This aligns with the growing global focus on green chemistry and eco-friendly alternatives.

The application of 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl in electronic materials is another area of active research. Its unique electronic properties, derived from the halogen substitutions, make it a potential candidate for use in organic semiconductors and photovoltaic devices. Researchers are investigating its role in improving the efficiency and durability of next-generation electronic components, which is a hot topic in the tech industry.

From a commercial perspective, the demand for specialized halogenated biphenyls like 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl is driven by their utility in high-value industries. Suppliers and manufacturers are increasingly focusing on producing high-purity batches to meet the needs of research institutions and industrial clients. The compound's CAS No. 1361490-00-7 serves as a unique identifier in global chemical databases, facilitating its trade and regulatory compliance.

Safety and handling protocols for 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl are also frequently searched topics. While the compound is not classified as highly hazardous, proper storage and handling are essential to prevent contamination and ensure user safety. Laboratories and industries adhere to guidelines set by organizations like OSHA and REACH to maintain safe working environments. This emphasis on safety reflects the broader trend of responsible chemical management.

In summary, 4'-Fluoro-3'-methyl-2,3,4-trichlorobiphenyl (CAS No. 1361490-00-7) is a compound of significant scientific and industrial interest. Its unique properties and potential applications in fields like material science, electronics, and environmental research make it a valuable subject of study. As research continues to uncover new uses and improve synthesis methods, this compound is likely to remain a focal point in the chemical community.